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For Researchers, Scientists, and Drug Development Professionals

Quinacridone pigments are a class of high-performance organic pigments renowned for their

brilliant, saturated colors and exceptional durability. Their outstanding lightfastness makes them

a cornerstone in applications demanding long-term color stability, from automotive coatings to

artists' paints. This guide provides an objective comparison of the lightfastness of various

quinacridone pigments, supported by experimental data and detailed testing protocols, to aid

in the selection of the most suitable pigment for your research and development needs.

Quantitative Lightfastness Data of Quinacridone
Pigments
The lightfastness of a pigment is its ability to resist fading or changing color upon exposure to

light. This property is commonly evaluated using two standardized scales: the American

Society for Testing and Materials (ASTM) D4303 standard and the Blue Wool Scale (BWS).

The ASTM D4303 standard classifies lightfastness into five categories, with Category I

representing excellent lightfastness and Category V indicating very poor lightfastness. The Blue

Wool Scale ranges from 1 (very fugitive) to 8 (extremely lightfast).

The following table summarizes the lightfastness ratings for several key quinacridone
pigments. It is important to note that the performance of a pigment can vary depending on the
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specific manufacturing process, the medium in which it is dispersed, and the presence of other

components in a formulation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7781594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pigment Name
Colour Index
Name

ASTM
Lightfastness
Rating

Blue Wool
Scale (BWS)
Rating

Notes

Quinacridone

Magenta
PR122

I - II (Excellent -

Very Good)
7-8

Some older

ASTM reports

rated it as III

("Fair"), but

modern

formulations and

independent

tests consistently

show higher

lightfastness.[1]

Quinacridone

Rose/Red
PV19 I (Excellent) 7-8

PV19 exists in

various shades

(rose, red,

violet), all of

which generally

exhibit excellent

lightfastness.[2]

Quinacridone

Violet
PV19 I (Excellent) 7-8

A distinct violet

shade of PV19,

also

demonstrating

top-tier

lightfastness.

Quinacridone

Magenta
PR202 I (Excellent) 7-8

A highly lightfast

magenta

pigment.[3][4][5]

[6]
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Quinacridone

Red
PR209 I (Excellent) 7-8

Offers a bright,

clean red with

outstanding

permanence.[2]

[7][8]

Quinacridone

Burnt Orange
PO48 I (Excellent) 7-8

A granulating

earth orange with

excellent

lightfastness.[9]

[10]

Quinacridone

Gold
PO48 + PY150 I (Excellent) 7-8

A popular

mixture that

replaced the

single pigment

PO49,

maintaining

excellent

lightfastness.

Quinacridone

Purple
PV55 I (Excellent) 7-8

A rich,

transparent

purple with

exceptional

lightfastness.[11]

Experimental Protocol: Lightfastness Testing of
Pigments (ASTM D4303)
The following is a detailed methodology for evaluating the lightfastness of pigments, based on

the ASTM D4303 standard. This protocol is designed to provide a standardized framework for

researchers to conduct their own comparative studies.

Specimen Preparation
Dispersion: The pigment is dispersed in a clear, non-reactive binder appropriate for the

intended application (e.g., acrylic emulsion, linseed oil). The pigment-to-binder ratio should
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be consistent across all samples.

Application: The dispersion is applied uniformly to a stable, non-reactive substrate, such as

archival quality paper or a primed aluminum panel. The film thickness should be controlled to

ensure consistency.

Drying/Curing: The prepared specimens are allowed to dry or cure completely according to

the binder manufacturer's instructions in a dark, controlled environment to prevent premature

light exposure.

Masking: A portion of each specimen is masked with an opaque, light-blocking material. This

unexposed area will serve as the control for color comparison after the light exposure test.

Exposure Conditions
Two primary methods of light exposure are recommended by ASTM D4303: natural daylight

and artificial (xenon arc) exposure.

Method A: Natural Daylight Exposure:

Specimens are exposed to natural daylight filtered through window glass at a 45° angle,

facing the equator.

The total radiant exposure should be at least 1260 MJ/m².[3]

This method provides a realistic assessment of performance under typical indoor lighting

conditions but can be time-consuming.

Method C: Xenon Arc Accelerated Weathering:

Specimens are placed in a xenon arc weathering apparatus designed to simulate the full

spectrum of sunlight.

The light is filtered to mimic daylight passing through window glass.

Typical exposure conditions are:

Irradiance: 0.35 W/m²/nm at 340 nm[3][7]
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Relative Humidity: 55% ± 5%[3][7]

Black Panel Temperature: 63°C ± 2°C[7]

Exposure continues until a total radiant exposure of 510 kJ/m² at 340 nm is reached.[7]

Colorimetric Evaluation
Instrumentation: A spectrophotometer or colorimeter is used to measure the color of the

specimens. The instrument should be calibrated according to the manufacturer's

specifications.

Measurement: The color of both the exposed and unexposed (masked) areas of each

specimen is measured.

Color Space: The measurements are recorded in the CIE Lab* color space.[11] This system

defines color using three coordinates:

L*: Lightness (0 = black, 100 = white)

a: Red-green axis (+a = red, -a* = green)

b: Yellow-blue axis (+b = yellow, -b* = blue)

Color Difference Calculation: The total color difference (ΔE*) between the exposed and

unexposed areas is calculated using the following formula:

ΔE* = √[(ΔL)² + (Δa)² + (Δb*)²]

Where ΔL, Δa, and Δb* are the differences in the respective coordinates between the

exposed and unexposed areas.

Data Interpretation and Lightfastness Classification
The calculated ΔE* value is used to assign an ASTM lightfastness category:

Category I (Excellent): ΔE* ≤ 4

Category II (Very Good): 4 < ΔE* ≤ 8
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Category III (Fair): 8 < ΔE* ≤ 16

Category IV (Poor): 16 < ΔE* ≤ 24

Category V (Very Poor): ΔE* > 24

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the lightfastness evaluation process.
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Caption: Experimental workflow for evaluating the lightfastness of quinacridone pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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